Cas no 13137-26-3 (Adenine,9-(2-amino-2,5-dideoxy-b-D-xylofuranosyl)- (8CI))

• Product Name: Adenine,9-(2-amino-2,5-dideoxy-b-D-xylofuranosyl)- (8CI)
• CAS No: 13137-26-3
• MF: C₁₀H₁₄N₆O₂
• MW: 250.257160663605
• CID: 225831
• PubChem ID: 265287
• Update Time: 2025-04-19

Adenine,9-(2-amino-2,5-dideoxy-b-D-xylofuranosyl)- (8CI) Chemical and Physical Properties

Names and Identifiers

• Adenine,9-(2-amino-2,5-dideoxy-b-D-xylofuranosyl)- (8CI)
• 13137-26-3
• NSC-101153
• DTXSID30927170
• SCHEMBL6671403
• 9-(2-amino-2,5-dideoxypentofuranosyl)-9h-purin-6-amine
• NSC101153

• Inchi： 1S/C10H14N6O2/c1-4-7(17)5(11)10(18-4)16-3-15-6-8(12)13-2-14-9(6)16/h2-5,7,10,17H,11H2,1H3,(H2,12,13,14)
• InChI Key： GIOGIMBKCHTPIA-UHFFFAOYSA-N
• SMILES： O1C(C)C(C(C1N1C=NC2C(N)=NC=NC1=2)N)O

Computed Properties

• Exact Mass: 250.11802
• Monoisotopic Mass: 250.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.8
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.93
• Boiling Point: 579.3°C at 760 mmHg
• Flash Point: 304.2°C
• Refractive Index: 1.894
• PSA: 125.1
• LogP: 0.29550